1-[4-[(3-Fluorophenyl)methyl]piperazin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[4-[(3-fluorophenyl)methyl]piperazin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C14H17FN2O/c1-2-14(18)17-8-6-16(7-9-17)11-12-4-3-5-13(15)10-12/h2-5,10H,1,6-9,11H2
• InChI Key: RYXSUYRRRDJNMV-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCN(CC1)CC2=CC(=CC=C2)F
• Molecular Formula: C14H17FN2O
• Molecular Weight: 248.30 g/mol

Description

This compound is a derivative of piperazine, which is a cyclic organic compound that consists of a six-membered ring containing two nitrogen atoms at opposite positions in the ring. It has a fluorophenyl group attached to the piperazine ring.

Synthesis Analysis

The synthesis of such compounds often involves metal-catalyzed reactions. Different transition metals, including iron, nickel, and ruthenium, can serve as catalysts in the synthesis of these types of compounds. The synthesis process can result in key structural motifs included in various drugs.

Molecular Structure Analysis

The molecular structure of this compound includes a piperazine ring with a fluorophenyl group attached to it. The structure of similar compounds has been confirmed by techniques such as FTIR, 1H NMR, 13C NMR, and HRMS.

Mechanism of Action

While the exact mechanism of action for this specific compound is not detailed in the literature, it’s worth noting that many indole derivatives (a similar class of compounds) have shown a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.